N-[1-(4-iodophenyl)ethyl]cyclopropanamine

• Molecular Formula: C11H14IN
• Molecular Weight: 287.14 g/mol
• IUPAC Name: N-[1-(4-iodophenyl)ethyl]cyclopropanamine
• InChI: InChI=1S/C11H14IN/c1-8(13-11-6-7-11)9-2-4-10(12)5-3-9/h2-5,8,11,13H,6-7H2,1H3
• InChI Key: XFPKUFBGOBSGNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)I)NC2CC2

Description

N-[1-(4-iodophenyl)ethyl]cyclopropanamine is a useful research compound. Its molecular formula is C11H14IN and its molecular weight is 287.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopropylamine (0.85 g), acetic acid (0.89 g), and sodium triacetoxyborohydride (3.2 g) were added to a chloroform (20 mL) solution of 1-(4-iodophenyl)ethanone (1.2 g), and the mixture was stirred in a nitrogen atmosphere for 24 hours at room temperature. A saturated aqueous solution of sodium hydrogen carbonate was added to the reaction mixture, and then the mixture was extracted with chloroform. Then, the organic layer was washed with brine, and dried over anhydrous magnesium sulfate. Then, the desiccant was filtered out, and the solvent was distilled off under reduced pressure. The resulting residue was purified by OH type silica gel chromatography (hexane/ethyl acetate=80/20) to obtain N-[1-(4-iodophenyl)ethyl]cyclopropylamine (colorless oil) (1.3 g, 95%).